Cas no 1321966-06-6 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride is a benzothiazole-derived compound with potential applications in medicinal chemistry and biochemical research. Its structural features, including the dimethyl-substituted benzothiazole core and dimethylaminoethyl acetamide moiety, suggest utility as an intermediate or bioactive molecule. The hydrochloride salt enhances solubility and stability, facilitating handling in synthetic and experimental settings. This compound may exhibit selective binding or inhibitory properties due to its heterocyclic framework and tertiary amine functionality. Its well-defined molecular structure allows for precise modifications, making it a candidate for further derivatization in drug discovery or mechanistic studies. Suitable for controlled laboratory use under appropriate safety protocols.
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride structure
1321966-06-6 structure
Product Name:N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride
CAS No:1321966-06-6
MF:C15H22ClN3OS
MW:327.8726811409
CID:5509196
Update Time:2025-10-29

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-(dimethylamino)ethyl]-N-(4,6-dimethyl-2-benzothiazolyl)-, hydrochloride (1:1)
    • N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride
    • Inchi: 1S/C15H21N3OS.ClH/c1-10-8-11(2)14-13(9-10)20-15(16-14)18(12(3)19)7-6-17(4)5;/h8-9H,6-7H2,1-5H3;1H
    • InChI Key: BNJLCZPHHRMKFA-UHFFFAOYSA-N
    • SMILES: CC1C=C(C)C=C2SC(N(C(=O)C)CCN(C)C)=NC=12.Cl

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride Pricemore >>

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Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride

N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-N-[2-(Dimethylamino)Ethyl]Acetamide Hydrochloride (CAS No. 1321966-06-6)

N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-N-[2-(Dimethylamino)Ethyl]Acetamide Hydrochloride, commonly referred to as Compound A, is a highly specialized organic compound with the CAS registry number 1321966-06-6. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. The molecule is characterized by its benzothiazole core, which is a heterocyclic aromatic system with two nitrogen atoms. The presence of dimethyl groups at the 4 and 6 positions of the benzothiazole ring imparts additional stability and reactivity to the molecule.

The acetamide group attached to the benzothiazole ring further enhances the compound's functional versatility. The dimethylamino ethyl substituent introduces a tertiary amine functionality, which can participate in various chemical reactions and interactions. This combination of structural features makes Compound A a promising candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of Compound A as a bioactive agent. Researchers have explored its ability to modulate cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The compound's unique structure allows it to interact with key enzymes and receptors, making it a valuable tool in drug discovery efforts. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that Compound A exhibits potent anti-inflammatory activity by inhibiting the COX-2 enzyme.

In addition to its pharmacological applications, Compound A has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensor technology. A 2023 paper in *Chemical Communications* reported that Compound A can act as a highly efficient catalyst for the oxidation of alcohols under mild conditions.

The synthesis of Compound A involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiazole core through condensation reactions and subsequent functionalization with the acetamide and dimethylamino ethyl groups. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of Compound A, which are critical for pharmacological studies.

From an environmental standpoint, Compound A has been evaluated for its biodegradability and ecological impact. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-N-[2-(Dimethylamino)Ethyl]Acetamide Hydrochloride (CAS No. 1321966-06-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent advances in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.

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